Cas no 1951441-29-4 (Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate hcl)

• Product Name: Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate hcl
• CAS No: 1951441-29-4
• MDL: MFCD27997399
• CID: 4630947
• Update Time: 2025-07-15

Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate hcl Chemical and Physical Properties

Names and Identifiers

• Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate hcl

• MDL： MFCD27997399

Additional information on Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate hcl

Research Briefing on Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate HCl (CAS: 1951441-29-4)

Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate HCl (CAS: 1951441-29-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing provides an overview of the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound has been investigated for its role in modulating specific biological pathways, particularly those involving neurotransmitter systems. Recent publications indicate that Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate HCl exhibits promising activity in preclinical models, suggesting its utility in treating neurological disorders. Researchers have employed advanced synthetic techniques to optimize its yield and purity, ensuring its suitability for further development.

One of the key advancements in the study of this compound is the elucidation of its mechanism of action. Structural-activity relationship (SAR) studies have revealed that the trans-configuration and the presence of the benzyl carbamate group are critical for its biological activity. These findings have been corroborated by in vitro and in vivo experiments, which demonstrate its efficacy and selectivity.

In addition to its pharmacological properties, recent research has also explored the compound's pharmacokinetics and safety profile. Preliminary data suggest that Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate HCl has favorable absorption and distribution characteristics, with minimal off-target effects. These attributes make it a promising candidate for further clinical evaluation.

Looking ahead, ongoing studies are focused on scaling up the synthesis of this compound and conducting more extensive toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. The compound's unique chemical structure and biological activity position it as a potential breakthrough in the treatment of various diseases.

In conclusion, Trans-benzyl (4-methylpyrrolidin-3-yl)carbamate HCl (CAS: 1951441-29-4) represents a promising area of research in the chemical biology and pharmaceutical fields. Its demonstrated efficacy, coupled with ongoing advancements in its synthesis and characterization, underscores its potential as a therapeutic agent. Future research will be critical in fully realizing its clinical applications and therapeutic benefits.